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This support center provides guidance and resources for researchers, scientists, and drug
development professionals affected by the recent funding cuts due to Senate Bill 1617
(SB1617). Our goal is to offer actionable advice to help you manage this transition, explore
new opportunities, and adapt your research to the current funding landscape.

Frequently Asked Questions (FAQs)

Q1: What is SB1617 and how does it impact my research?

Al: SB1617 is a state-level legislative action that has reallocated a significant portion of the
state's research and development budget. The primary impact has been the reduction or
elimination of state-funded grants, particularly those focused on fundamental and pre-clinical
research. This means that projects heavily reliant on state funding may face immediate
termination or significant budget shortfalls. Researchers are advised to review the terms of their
grants and consult with their institution's sponsored programs office to understand the specific
implications for their work.

Q2: My grant was terminated. What are the first three things | should do?

A2:
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» Contact Your Program Officer and Institutional Officials: Open a line of communication with
your program officer to understand the specifics of the grant termination.[1] Concurrently,
inform your department chair and sponsored programs office. They can provide guidance on
institutional policies and potential bridge funding.[2][3]

e Assess Your Financial and Research Status: Conduct a thorough audit of your current lab
finances, ongoing experiments, and personnel commitments.[1] Determine the critical tasks
that need to be completed to preserve data and what resources are immediately required.[1]

o Communicate with Your Team: Be transparent with your lab members about the funding
situation. Discuss potential impacts on their positions and work together to plan the next
steps for ongoing projects.

Q3: Can | use remaining funds to wind down my experiments?

A3: This depends on the specific terms of the grant termination notice. In most cases, you will
be allowed to use remaining funds for non-cancellable costs and expenses related to the
orderly termination of the project. It is crucial to get written approval from your program officer
and institutional grants management office before spending any remaining funds to ensure
compliance.

Q4: What are my options for supporting my graduate students and postdoctoral staff?

A4: Supporting your trainees is a top priority. Explore options such as institutional training
grants (T32, T90), individual fellowships (F-series grants), and teaching assistantship
opportunities within your university. Your institution's graduate school and office of postdoctoral
affairs can be valuable resources in identifying these opportunities.

Troubleshooting Guide: Adapting Your Research
and Lab Operations

This section provides solutions to common challenges you may face during this transition.
Issue: | can no longer afford a critical reagent or service for my key experiment.

o Solution 1: Explore Cost-Effective Alternatives: Research and validate cheaper methods or
reagents. This could involve switching from pre-made kits to preparing your own solutions or
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using an alternative, less expensive assay that provides similar data.

o Solution 2: Seek Collaborations: Partner with other labs that have the necessary equipment
or reagents. Offering co-authorship in exchange for access can be a mutually beneficial
arrangement.

e Solution 3: Negotiate with Vendors: Contact your sales representatives to inquire about
discounts, bulk pricing, or reagent-lending programs for labs facing funding challenges.

Issue: | have valuable data from an incomplete project that | cannot afford to continue.

e Solution 1: Focus on Publishing Preliminary Findings: Analyze your existing data and
consider publishing it as a preliminary communication or a smaller-scope paper. This
ensures your work is disseminated and can be cited in future grant applications.

e Solution 2: Use Data to Apply for New, Smaller Grants: Frame a new, more focused grant
proposal around your existing data. This demonstrates feasibility and can be a strong
foundation for securing new funding.

e Solution 3: Archive Data and Materials Properly: If immediate publication or a new grant is
not feasible, ensure all data, protocols, and materials are meticulously documented and
stored. This will allow you to revisit the project when funding becomes available.

Issue: How can | maintain research momentum with a reduced team?

e Solution 1: Prioritize High-Impact Projects: Focus your team's efforts on one or two projects
with the highest potential for publication or securing new funding.

e Solution 2: Streamline Experimental Workflows: Optimize protocols to be more efficient. This
could involve automation if available, or redesigning experiments to have fewer steps.

e Solution 3: Leverage Undergraduate and Master's Students: If your institution has programs
for student research, you can mentor junior researchers on specific parts of a project. This
can provide valuable assistance while also being a great training opportunity.

Alternative Funding Strategies
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With the reduction in state-level funding, diversifying your funding portfolio is essential.

Consider a multi-pronged approach that includes federal grants, private foundations, and

industry partnerships.

Table 1: Overview of Alternative Funding Sources

Funding Source

Focus Areas

Typical Award Size

Key
Considerations

Federal Agencies

Broad range of basic,

Highly competitive;

translational, and $100K - $2M+ long application
(NIH, NSF) o

clinical research. cycles.
Private Foundations
(e.g., Bill & Melinda Often target specific ] ] Align your research

_ _ S Varies widely ($50K - _ _
Gates Foundation, diseases or high-risk, $5M+) with the foundation's
+

Chan Zuckerberg

Initiative)

high-reward research.

mission.

Industry Partnerships

& Corporate

Applied research with

commercial potential.

Varies (can include in-

kind support)

Intellectual property

agreements are

Sponsorship critical.
Disease-Specific Non-
Profits (e.g., American  Research related to Often have

Cancer Society, their specific disease $50K - $300K opportunities for early-
American Heart focus. career investigators.
Association)
] Engaging the public to Requires significant
Crowdfunding - ) .
fund specific research  $5K - $50K effort in marketing and
Platforms ) )
questions. public outreach.
) ) Seed funding for new Check with your
Internal University } ) ) i i
projects or bridge $10K - $75K university's Office of
Grants )
funding. Research.
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Experimental Protocols: Cost-Effective
Methodologies

Adapting your experimental protocols to be more resource-efficient is a key strategy. Below is
an example of a cost-effective Western Blotting protocol.

Protocol: Cost-Effective Western Blotting for Protein Expression Analysis

Objective: To detect a specific protein in a complex mixture, such as a cell lysate, while
minimizing reagent costs.

Methodology:
e Protein Extraction:

o Instead of expensive commercial lysis buffers, use a homemade RIPA buffer (50 mM Tris-
HCIl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS). Add
protease and phosphatase inhibitors just before use.

o Quantify protein concentration using a Bradford assay, which is generally less expensive
than a BCA assay.

o SDS-PAGE:

o Pour your own polyacrylamide gels instead of buying pre-cast gels. This can significantly
reduce costs, especially for high-throughput experiments.

o Use a mini-gel system, which requires smaller volumes of all reagents.
» Protein Transfer:

o Use a wet transfer system overnight at a low, constant voltage (e.g., 30V) in a cold room.
While semi-dry systems are faster, wet transfer often provides better efficiency for a wider
range of protein sizes and can be done with homemade transfer buffer (25 mM Tris, 192
mM glycine, 20% methanol).
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o To reduce methanol usage, you can decrease the percentage to 10-15% for larger
proteins, though this may require optimization.

e Immunoblotting:

o Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk in
TBST (Tris-Buffered Saline with 0.1% Tween 20). This is a much cheaper alternative to
Bovine Serum Albumin (BSA).

o Primary Antibody Incubation: Incubate with your primary antibody overnight at 4°C. To
conserve your antibody, perform the incubation in a small, sealed container with a minimal
volume (e.g., 2-3 mL for a mini-blot). Consider testing a higher dilution of your antibody to
extend its use.

o Washing: Perform 3 x 5-minute washes with a larger volume of TBST.

o Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated
secondary antibody for 1 hour at room temperature. HRP-conjugated antibodies are
generally less expensive than fluorescently-labeled ones.

o Washing: Repeat the 3 x 5-minute washes in TBST.
» Detection:

o Use an enhanced chemiluminescence (ECL) substrate for detection. You can make your
own ECL solutions or purchase from more affordable suppliers.

o Expose the blot to X-ray film or use a digital imager. If using film, optimize your exposure
times to avoid wasting film.

Visualizations: Workflows and Decision Pathways

The following diagrams illustrate key decision-making processes for researchers affected by
SB1617.
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Phase 1: Immediate Response
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Caption: A workflow for navigating the immediate aftermath of a funding cut.
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Caption: Decision pathway for seeking new research funding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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